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Compound of Interest |

Compound Name: Bis(2-butoxyethyl) adipate
CAS No.: 141-18-4
Cat. No.: B087239

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a robust Gas Chromatography-Mass Spectrometry (GC-MS)
method for the identification and quantification of Bis(2-butoxyethyl) adipate. This compound,
a plasticizer used in various polymers, is of interest in studies of extractables and leachables
from materials used in pharmaceutical manufacturing, drug delivery systems, and medical
devices. The protocol outlines sample preparation from a polymer matrix, instrument
parameters for a standard GC-MS system, and expected method performance characteristics.

Introduction

Bis(2-butoxyethyl) adipate is a diester of adipic acid and 2-butoxyethanol, utilized to enhance
the flexibility and durability of polymers. Its potential to migrate from plastic materials into drug
products or biological systems necessitates a sensitive and specific analytical method for its
detection and quantification. Gas Chromatography coupled with Mass Spectrometry (GC-MS)
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offers high selectivity and sensitivity, making it an ideal technique for this application. This
document provides a comprehensive protocol for the analysis of Bis(2-butoxyethyl) adipate.

Experimental Protocols

Sample Preparation: Solvent Extraction and Solid-Phase
Extraction (SPE)

This protocol is designed for the extraction of Bis(2-butoxyethyl) adipate from a solid polymer
matrix.

Materials and Reagents:

Methanol (HPLC grade)

e Dichloromethane (HPLC grade)

e n-Hexane (HPLC grade)

o Deionized water

e Sodium chloride (analytical grade)

» Solid-Phase Extraction (SPE) Cartridges (e.g., Oasis MAX or equivalent)

¢ Glass vials with PTFE-lined caps

e Analytical balance

o \ortex mixer

o Centrifuge

Nitrogen evaporator
Procedure:

o Sample Comminution: Cut the polymer sample into small pieces (approximately 2x2 mm) to
increase the surface area for extraction.
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e Solvent Extraction:

o

Accurately weigh approximately 1 gram of the comminuted sample into a glass vial.

[¢]

Add 10 mL of a 1:1 (v/v) mixture of dichloromethane and methanol.

[¢]

Vortex the vial for 5 minutes to ensure thorough mixing.

Place the vial in an ultrasonic bath for 30 minutes.

[e]

o

Centrifuge the sample at 4000 rpm for 10 minutes.

[¢]

Carefully transfer the supernatant to a clean glass tube.
e Solid-Phase Extraction (SPE) Cleanup:[1][2]

o Condition the SPE cartridge by passing 5 mL of methanol followed by 5 mL of deionized
water.

o Load the extracted supernatant onto the conditioned SPE cartridge.
o Wash the cartridge with 5 mL of deionized water to remove polar interferences.
o Dry the cartridge under a gentle stream of nitrogen for 10 minutes.
o Elute the Bis(2-butoxyethyl) adipate with 10 mL of n-hexane.
» Concentration and Reconstitution:
o Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

o Reconstitute the residue in 1 mL of n-hexane for GC-MS analysis.

GC-MS Analysis

Instrumentation and Conditions:

The following table summarizes the recommended GC-MS instrument parameters.
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Parameter

Setting

Gas Chromatograph

Column

DB-5ms (or equivalent), 30 m x 0.25 mm ID,
0.25 pm film thickness

Injector Temperature 280°C

Injection Volume 1L

Injection Mode Splitless

Carrier Gas Helium (99.999% purity)
Flow Rate 1.0 mL/min (constant flow)

Oven Program

Initial temperature 60°C, hold for 1 min, ramp to
220°C at 20°C/min, then ramp to 300°C at
10°C/min, hold for 5 min

Mass Spectrometer

lonization Mode

Electron lonization (EI)

lon Source Temperature 230°C
Quadrupole Temperature 150°C
Acquisition Mode Selected lon Monitoring (SIM)

Selected lon Monitoring (SIM) Parameters:

Based on the NIST mass spectrum of Bis(2-butoxyethyl) adipate, the following ions are
recommended for SIM analysis. The most abundant, characteristic ion should be used for
quantification, while qualifier ions confirm the identity of the analyte.
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Retention Time Quantifier lon Qualifier lon 1 Qualifier lon 2
Analyte

(approx. min) (m/z) (m/z) (m/z)
Bis(2-
butoxyethyl) 15-17 57 85 129
adipate

Note: The retention time is an estimate and should be confirmed by injecting a standard of
Bis(2-butoxyethyl) adipate under the specified conditions.

Quantitative Data

The following table summarizes the expected quantitative performance of the method, based
on validated methods for similar adipate esters.[1][2]

Parameter Expected Performance
Linearity Range 5-1000 ng/mL

Correlation Coefficient (r?) >0.998

Limit of Detection (LOD) To be determined experimentally
Limit of Quantification (LOQ) To be determined experimentally
Recovery 85% - 115%

Precision (%RSD) <15%

Experimental Workflow Diagram
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Start: Sample Receipt

'

Sample Comminution
(Cut polymer into ~2x2 mm pieces)

'

Solvent Extraction
(1g sample in 10mL Dichloromethane:Methanol 1:1)

'

Vortex
(5 minutes)

'

Ultrasonic Bath
(30 minutes)

'

Centrifugation
(4000 rpm, 10 minutes)

'

Solid-Phase Extraction (SPE)
(Cleanup of supernatant)

'

Concentration
(Evaporate to dryness under N2)

'

Reconstitution
(1 mL n-hexane)

GC-MS Analysis
(SIM Mode)

Data Processing & Quantification

End: Report Generation

Click to download full resolution via product page

Caption: Experimental workflow for the GC-MS analysis of Bis(2-butoxyethyl) adipate.
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Signaling Pathway/Logical Relationship Diagram
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Caption: Logical steps in the GC-MS analysis of Bis(2-butoxyethyl) adipate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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